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Compound of Interest

Compound Name: MSU-42011

Cat. No.: B12385424 Get Quote

Essential Safety and Handling Guide for MSU-
42011
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

MSU-42011. Adherence to these guidelines is essential to ensure personnel safety and

maintain a secure laboratory environment.

Compound Information and Hazard Assessment
MSU-42011 is a novel rexinoid and Retinoid X Receptor (RXR) agonist.[1][2] Its chemical

formula is C24H34N2O2, with a molecular weight of 382.54 g/mol and a CAS number of

2456434-36-7.[3] While a supplier Safety Data Sheet (SDS) classifies MSU-42011 as not a

hazardous substance or mixture, it is prudent to treat all novel compounds with unknown

toxicological profiles with a high degree of caution.[3] Given its potent biological activity

observed in preclinical cancer models, a conservative approach to handling is recommended.

[1][4][5]
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Parameter Information Source

IUPAC Name Not Available N/A

CAS Number 2456434-36-7 [3]

Molecular Formula C24H34N2O2 [3]

Molecular Weight 382.54 [3]

GHS Classification
Not a hazardous substance or

mixture
[3]

Recommended Handling

Category
Category 3: Potent Compound [6]

Personal Protective Equipment (PPE)
The primary methods for exposure control are engineering controls (e.g., chemical fume hoods,

ventilated enclosures).[6][7] PPE serves as the final barrier and should be used in conjunction

with these controls. The following table outlines the recommended PPE for handling MSU-
42011.
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packing

General

Laboratory
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1 Pair Nitrile
Safety

Glasses

Standard Lab

Coat

Not required

unless

package is

damaged

Weighing

(Solid)

Chemical

Fume Hood

or Ventilated

Balance

Enclosure

2 Pairs Nitrile
Safety

Goggles

Disposable

Gown

N95

Respirator

recommende

d

Solution

Preparation

Chemical

Fume Hood
2 Pairs Nitrile

Safety

Goggles

Disposable

Gown

Not required

within fume

hood

Cell

Culture/In

Vitro Assays

Class II

Biosafety

Cabinet

1 Pair Nitrile
Safety

Glasses

Standard Lab

Coat

Not required

within

biosafety

cabinet

Spill Cleanup N/A 2 Pairs Nitrile

Safety

Goggles &

Face Shield

Disposable

Gown

N95 or

higher, as

needed

Waste

Disposal

General

Laboratory
1 Pair Nitrile

Safety

Glasses

Standard Lab

Coat
Not required

Double gloves are recommended for handling potent compounds, with the outer glove being

removed and disposed of inside the containment area (e.g., fume hood)[8].

Operational Plans: Experimental Protocol
This section provides a detailed methodology for the preparation of a stock solution, a common

procedure in a research setting.

Objective: To prepare a 10 mM stock solution of MSU-42011 in DMSO.
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Materials:

MSU-42011 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Ventilated balance enclosure or chemical fume hood

Spatula

Weigh paper or weigh boat

Appropriate volumetric flask (e.g., 1 mL, 5 mL)

Pipettor and sterile, filtered pipette tips

Vortex mixer

Amber glass vial for storage

Labeling materials

Procedure:

Pre-Operation:

Don all required PPE as specified in the table above for "Solution Preparation."

Ensure the chemical fume hood is functioning correctly.

Prepare the workspace by laying down absorbent bench paper.

Calculate the required mass of MSU-42011 (Mass = 10 mM * Volume (L) * 382.54 g/mol ).

Weighing:
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Perform all weighing operations within a ventilated balance enclosure or chemical fume

hood to minimize inhalation exposure.

Place a weigh boat on the analytical balance and tare.

Carefully add the calculated mass of MSU-42011 to the weigh boat using a clean spatula.

Record the exact mass.

Dissolution:

Transfer the weighed MSU-42011 to the appropriate volumetric flask.

Using a calibrated pipettor, add approximately 80% of the final volume of anhydrous

DMSO.

Cap the flask and vortex gently until the solid is completely dissolved.

Add DMSO to the final volume mark.

Invert the flask several times to ensure a homogenous solution.

Storage and Labeling:

Transfer the solution to a labeled amber glass vial.

The label should include:

Compound Name: MSU-42011

Concentration: 10 mM

Solvent: DMSO

Date of Preparation

Preparer's Initials
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Store the stock solution at the recommended temperature (typically -20°C or -80°C) to

maintain stability.

Post-Operation:

Dispose of all contaminated materials (weigh boat, pipette tips, gloves) in the designated

chemical waste container.

Clean the spatula and any non-disposable equipment with an appropriate solvent (e.g.,

ethanol).

Wipe down the work surface in the chemical fume hood.

Remove PPE and wash hands thoroughly.
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Caption: Workflow for preparing an MSU-42011 stock solution.
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Disposal Plan
All waste materials contaminated with MSU-42011 must be treated as hazardous chemical

waste and disposed of according to institutional and local regulations.[9][10]

Waste Segregation:

Solid Waste:

Includes contaminated gloves, gowns, weigh boats, pipette tips, and absorbent paper.

Collect in a dedicated, clearly labeled, leak-proof container lined with a heavy-duty plastic

bag.

Keep the container sealed when not in use.

Liquid Waste:

Includes unused or expired solutions of MSU-42011 and solvents used for cleaning.

Collect in a dedicated, labeled, shatter-resistant container (e.g., glass or compatible

plastic).[11]

Ensure the container is compatible with the solvents used. Do not mix incompatible waste

streams.[9]

Do not fill containers beyond 90% capacity.[11]

Sharps Waste:

Includes contaminated needles and syringes.

Dispose of immediately in a designated, puncture-proof sharps container.

All waste containers must be clearly labeled with "Hazardous Waste" and a description of the

contents (e.g., "MSU-42011 Solid Waste," "MSU-42011 in DMSO"). Arrange for pickup and

disposal through your institution's Environmental Health and Safety (EHS) office.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b12385424?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b12385424?utm_src=pdf-body
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b12385424?utm_src=pdf-body
https://www.benchchem.com/product/b12385424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generated

Is it a sharp?

Is it liquid?

No

Sharps Container

Yes

Liquid Chemical Waste Container

Yes

Solid Chemical Waste Bin

No

Click to download full resolution via product page

Caption: Decision tree for MSU-42011 waste segregation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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